Cas no 1210348-16-5 (ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate)

• Product Name: ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate
• CAS No: 1210348-16-5
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD23106246
• CID: 2094433
• PubChem ID: 66776719
• Update Time: 2025-05-27

ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-Ethyl 3-((tert-butoxycarbonyl)amino)-4-hydroxycyclohexanecarboxylate
• (1R,3S,4S)-3-(Boc-amino)-4-hydroxy-cyclohexanecarboxylic acid ethyl ester
• ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate
• Ethyl (1R,3S,4S)-3-(tert-butoxycarbonylamino)-4-hydroxy-cyclohexanecarboxylate
• YFFMJGAVWORNIZ-VWYCJHECSA-N
• SB13391
• PB38037
• AK171310
• Ethyl (1R*,3S*,4S*)-3-(
• AKOS024438407
• 365997-26-8
• MFCD23106246
• 1210348-16-5
• ethyl (1R,3S,4S)-4-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• Rel-ethyl (1R,3S,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxycyclohexane-1-carboxylate
• ethyl (1R*,3S*,4S*)-3-tert-butoxycarbonylamino-4-hydroxycyclohexane-1-carboxylate
• (1R,3S,4S)-3-[(tert-butoxycarbonyl)amino]-4-hydroxycyclohexanecarboxylic acid ethyl ester
• AS-34209
• Ethyl (1R*,3S*,4S*)-3-(tert-butoxycarbonylamino)-4-hydroxycyclohexane-1-carboxylate
• ETHYL (1R,3S,4S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-HYDROXYCYCLOHEXANE-1-CARBOXYLATE
• (1R,3S,4S)-ethyl 3-(tert-butoxycarbonylamino)-4-hydroxycyclohexanecarboxylate
• SCHEMBL715066
• CS-0049579

• MDL： MFCD23106246
• Inchi： 1S/C14H25NO5/c1-5-19-12(17)9-6-7-11(16)10(8-9)15-13(18)20-14(2,3)4/h9-11,16H,5-8H2,1-4H3,(H,15,18)/t9-,10+,11+/m1/s1
• InChI Key： YFFMJGAVWORNIZ-VWYCJHECSA-N
• SMILES： O[C@H]1CC[C@@H](C(=O)OCC)C[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17300
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 1.4

Experimental Properties

• PSA: 84.86000
• LogP: 1.99470

Additional information on ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate

Comprehensive Overview of Ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate (CAS No. 1210348-16-5)

The compound ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate (CAS No. 1210348-16-5) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable building block for the development of bioactive molecules, particularly in the fields of drug discovery and asymmetric synthesis. The presence of both tert-butoxycarbonyl (Boc) and hydroxy moieties enhances its versatility in protecting group strategies and further derivatization.

In recent years, the demand for chiral intermediates like ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate has surged due to the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers and manufacturers frequently search for keywords such as "Boc-protected amino alcohols," "chiral cyclohexane derivatives," and "ethyl ester intermediates," reflecting the compound's relevance in modern synthetic routes. Its application in peptide mimetics and small-molecule therapeutics further underscores its importance.

The synthesis of CAS No. 1210348-16-5 often involves multi-step processes, including asymmetric hydrogenation or enzymatic resolution, to achieve the desired (1R,3S,4S) configuration. This stereochemical precision is critical for its role in producing compounds with high biological activity and low off-target effects. The ethyl ester group provides an additional handle for further modifications, making it a preferred choice for medicinal chemists.

From an SEO perspective, trending queries such as "applications of Boc-protected cyclohexane derivatives" and "synthetic routes for chiral hydroxy esters" align closely with the features of this compound. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—also resonates with environmentally conscious researchers. These aspects contribute to its prominence in academic and industrial discussions.

In summary, ethyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate represents a critical tool in asymmetric synthesis, bridging the gap between complex molecular architectures and therapeutic innovation. Its robust chemical profile and adaptability ensure its continued relevance in cutting-edge research.